Cas no 67809-62-5 (Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid)

• Product Name: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid
• CAS No: 67809-62-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD05864514
• CID: 1003981
• PubChem ID: 329775641
• Update Time: 2025-04-20

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
• Amino-(3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid
• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
• amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid(SALTDATA: FREE)
• FT-0736308
• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, AldrichCPR
• SCHEMBL23201096
• FS-5270
• 67809-62-5
• 2-amino-2-(3,5-dimethyl-1H-pyrazol-4-yl)aceticacid
• AKOS000302984
• F97215
• CS-0326668
• MFCD05864514
• DTXSID70390122
• AKOS016346805
• DA-18620
• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid

• MDL： MFCD05864514
• Inchi： 1S/C7H11N3O2/c1-3-5(4(2)10-9-3)6(8)7(11)12/h6H,8H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： LLUFIONGXCUZRI-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=NNC=1C)N)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: -2.6

Experimental Properties

• Density: 1.349
• Boiling Point: 407.9°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.603
• PSA: 92.00000
• LogP: 0.81120

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT